Cas no 4616-73-3 (icosanenitrile)

• Product Name: icosanenitrile
• CAS No: 4616-73-3
• MF: C₂₀H₃₉N
• MW: 293.530366182327
• CID: 1517298
• PubChem ID: 78358
• Update Time: 2025-04-21

icosanenitrile Chemical and Physical Properties

Names and Identifiers

• icosanenitrile
• eicosanenitrile
• UNII-OST0HZ759A
• OST0HZ759A
• Eicosanonitrile
• DTXSID10196746
• 4616-73-3
• BYCIKRXQXRFYED-UHFFFAOYSA-N
• octadecyl-acetonitrile
• Icosanenitrile #
• SCHEMBL2154283

• Inchi： 1S/C20H39N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h2-19H2,1H3
• InChI Key： BYCIKRXQXRFYED-UHFFFAOYSA-N
• SMILES： N#CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 293.30847
• Monoisotopic Mass: 293.308250248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.8523 (estimate)
• Melting Point: 50.6°C
• Boiling Point: 400.37°C (estimate)
• Refractive Index: 1.4439 (estimate)
• PSA: 23.79